(2S,4S)-2-tert-butyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine
Overview
Description
Synthesis Analysis
Synthesis analysis involves a detailed examination of the methods used to synthesize the compound. This includes the starting materials, reaction conditions, catalysts, and yields. .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include reactions with other compounds, decomposition reactions, and reactions under various conditions .Physical And Chemical Properties Analysis
This includes studying properties such as melting point, boiling point, solubility, density, and refractive index. Chemical properties include reactivity, acidity or basicity, and redox potential .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S,4S)-2-tert-butyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,4-dihydroxybenzoic acid", "tert-butylamine", "fluorine gas", "sodium hydroxide", "thionyl chloride", "ammonia gas", "acetic anhydride", "sodium borohydride", "hydrochloric acid", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Conversion of 2,4-dihydroxybenzoic acid to 2,4-dihydroxybenzaldehyde using thionyl chloride", "Step 2: Conversion of 2,4-dihydroxybenzaldehyde to 2-tert-butyl-4-hydroxy-6-fluorobenzaldehyde using tert-butylamine and fluorine gas", "Step 3: Conversion of 2-tert-butyl-4-hydroxy-6-fluorobenzaldehyde to (2S,4S)-2-tert-butyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol using sodium borohydride", "Step 4: Conversion of (2S,4S)-2-tert-butyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-ol to (2S,4S)-2-tert-butyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine using ammonia gas", "Step 5: Conversion of (2S,4S)-2-tert-butyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine to (2S,4S)-2-tert-butyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride using hydrochloric acid and ethyl acetate", "Step 6: Isolation and purification of (2S,4S)-2-tert-butyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine hydrochloride using water" ] } | |
CAS RN |
2241107-66-2 |
Product Name |
(2S,4S)-2-tert-butyl-6-fluoro-3,4-dihydro-2H-1-benzopyran-4-amine |
Molecular Formula |
C13H18FNO |
Molecular Weight |
223.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
